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Compound of Interest

Compound Name: COPPER(II)ARSENIDE

Cat. No.: B1173409

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling copper arsenide
(CusAs), a crystalline solid utilized in semiconductor and photo-optic applications.[1] Given its
classification as a toxic substance, stringent adherence to safety protocols is imperative to
mitigate potential risks. This document outlines the hazards, exposure limits, handling
procedures, and emergency responses associated with copper arsenide.

Hazard Identification and Classification

Copper arsenide (CAS Number: 12005-75-3) is classified as a hazardous substance.[2] The
primary hazards are associated with its arsenic content, which is a known toxic and
carcinogenic element.[1]

GHS Hazard Classification:[2]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1173409?utm_src=pdf-interest
https://www.americanelements.com/copper-arsenide-12005-75-3
https://www.angenechemical.com/sds/12005-75-3.pdf
https://www.americanelements.com/copper-arsenide-12005-75-3
https://www.angenechemical.com/sds/12005-75-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Statements:[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of copper arsenide is crucial for safe

handling and storage.

Property Value Reference
Chemical Formula CusAs [3][4]
Molecular Weight 265.56 g/mol [3114]
Crystalline solid, black powder
Appearance [1][5]
or lump
Melting Point 685 °C (decomposes) [1][5][6]
Solubility Insoluble in water [2]

Hexagonal at room
Crystal Structure
temperature

[3]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits established for copper arsenide.

Therefore, the exposure limits for inorganic arsenic and copper compounds are applied.
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Exposure Limit (8-

Substance Regulatory Agency Reference
hour TWA)
Inorganic Arsenic
OSHA (PEL) 0.01 mg/m3
Compounds (as As)
ACGIH (TLV) 0.01 mg/m3
Inorganic Arsenic 0.002 mg/m3 (15-
NIOSH (REL) _ -
Compounds (as As) minute ceiling)
Copper Fume (as Cu) OSHA (PEL) 0.1 mg/m3
0.1 mg/m3 (10-hour
NIOSH (REL)
TWA)
ACGIH (TLV) 0.2 mg/m3

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

Experimental Protocols for Safe Handling

Adherence to the following protocols is mandatory to ensure the safety of all personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented.

o Eye and Face Protection: Chemical safety goggles and a face shield are required where
there is a risk of splashing or dust generation.[2]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should be
inspected before each use and disposed of properly.[2]

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or tasks with a higher risk of exposure, a full chemical suit may be necessary.[2]
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» Respiratory Protection: In case of insufficient ventilation or when airborne concentrations
may exceed exposure limits, a NIOSH-approved respirator with appropriate cartridges for
arsenic and copper dust and fumes must be used.[2]

Spill Cleanup Protocol

In the event of a spill, the following steps must be taken:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]
» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spread of the spilled material. Do not allow it to enter drains or
waterways.[2]

e Cleanup:
o Wear appropriate PPE as outlined in section 4.1.

o For solid spills, carefully sweep or scoop the material into a designated, labeled waste
container. Avoid generating dust.[2]

o For liquid spills, absorb the material with an inert absorbent material and place it in a
designated, labeled waste container.

o Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[2]

Disposal Protocol

All copper arsenide waste is considered hazardous.
o Collection: Collect all waste in clearly labeled, sealed containers.

o Storage: Store waste in a designated, secure area away from incompatible materials.
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» Disposal: Arrange for disposal by a licensed hazardous waste disposal company.[2] Do not
attempt to dispose of copper arsenide in the regular trash or down the drain.

Signaling Pathways and Workflows

The following diagrams illustrate key workflows for the safe handling of and emergency
response to copper arsenide.
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Caption: Workflow for the safe handling of copper arsenide.
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Routes of Exposure & Immediate Actions First Aid Measures
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Caption: Emergency first aid procedures for copper arsenide exposure.
First Aid Measures
Immediate medical attention is crucial in all cases of exposure.

 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[2]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Seek medical attention.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2]
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e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[2]

Storage and Incompatibility

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

o Incompatibilities: Keep away from strong acids and oxidizing agents.

Toxicological Information

The toxicological properties of copper arsenide have not been thoroughly investigated.[2]
However, based on its components, it is expected to be toxic. Arsenic compounds are known
human carcinogens.[2] Exposure can lead to both acute and chronic health effects, including
irritation of the skin, eyes, and respiratory tract, as well as systemic effects on the nervous
system, liver, and kidneys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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